Cas no 38449-08-0 (methyl N-(phenylcarbonyl)leucinate)

• Product name: methyl N-(phenylcarbonyl)leucinate
• CAS No: 38449-08-0
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 3048505
• PubChem ID: 424388

methyl N-(phenylcarbonyl)leucinate Chemical and Physical Properties

Names and Identifiers

• methyl N-(phenylcarbonyl)leucinate
• Oprea1_278761
• BWMCGUZUOFOKJF-UHFFFAOYSA-N
• STL426804
• Leucine, N-benzoyl-, methyl ester, l-
• 3005-60-5
• SCHEMBL10407750
• 38449-08-0
• AKOS008930631
• NSC164654
• AG-205/01866015
• N-Benzoylleucine methyl ester
• NSC-164654
• MEthyl benzoyl-DL-leucinate
• N-benzoyl-d,l-leucine methyl ester
• DTXSID60329845
• ST50446017
• Methyl 2-(benzoylamino)-4-methylpentanoate #

• Inchi： InChI=1S/C14H19NO3/c1-10(2)9-12(14(17)18-3)15-13(16)11-7-5-4-6-8-11/h4-8,10,12H,9H2,1-3H3,(H,15,16)
• InChI Key： BWMCGUZUOFOKJF-UHFFFAOYSA-N
• SMILES： COC(=O)C(CC(C)C)NC(=O)c1ccccc1

Computed Properties

• Exact Mass: 249.13649347Da
• Monoisotopic Mass: 249.13649347Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Leucine and derivatives